Paracetamol sulfate potassium salt

Description

Paracetamol sulfate potassium salt, also known as acetaminophen sulfate potassium salt, is a metabolite of paracetamol, commonly known as acetaminophen . Paracetamol is an analgesic and antipyretic drug used to treat mild to moderate pain and fever . The potassium salt form is utilized as a standard in HPLC assays of acetaminophen .

As a phase II metabolite of paracetamol, paracetamol sulfate potassium salt is produced via sulfotransferase (SULT) isoforms . These isoforms include SULT2A1, SULT1E1, SULT1A1, SULT1A3, and SULT1A4 . The compound has a molecular weight of 271.33 g/mol and a melting point of 163 °C . It is soluble in water and appears as a white or off-white solid .

Other potassium salts are also used in medicine. For example, potassium chloride is used as an electrolyte replenisher in the treatment of hypokalemia . It is also used in combination with other compounds to treat dehydration and dry mouth . It is important to note that while supplemental potassium can restore normal levels, impaired excretory mechanisms or overly rapid intravenous administration can lead to hyperkalemia .

• CAS No.: 32113-41-0
• Product Name: Paracetamol sulfate potassium salt
• Molecular Formula: C8H8KNO5S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: potassium;(4-acetamidophenyl) sulfate
• Standard InChI: InChI=1S/C8H9NO5S.K/c1-6(10)9-7-2-4-8(5-3-7)14-15(11,12)13;/h2-5H,1H3,(H,9,10)(H,11,12,13);/q;+1/p-1
• Standard InChIKey: AJYPYWFCUWHZMZ-UHFFFAOYSA-M
• SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)[O-].[K+]
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)[O-].[K+]
• Appearance: Pale Beige Solid
• Purity: > 95%
• Synonyms: N-[4-(Sulfooxy)phenyl]acetamide Monopotassium Salt; 4-Hydroxyacetanilide Sulfate Potassium Salt; PCM-S Potassium Salt; Paracetamol Sulfate Potassium Salt; Potassium N-Acetyl-p-aminophenyl Sulfate
• PubChem Compound: 23676820
• Last Modified: Aug 15 2023